N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide

• IUPAC Name: N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H9ClF2N2O3/c19-11-8-13(21)12(20)7-10(11)18-23-14-6-9(3-4-15(14)26-18)22-17(24)16-2-1-5-25-16/h1-8H,(H,22,24)
• InChI Key: RQEQQYFYDHKYTE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC(=C(C=C4Cl)F)F
• Molecular Formula: C18H9ClF2N2O3
• Molecular Weight: 374.7 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves nucleophilic vinylic substitution reactions, exploring the reactivity of enamides with two fluorine atoms at the β-position. These reactions can lead to the formation of fluorinated heterocycles, such as 2-fluoro-1,4-benzoxazines, a process that may be relevant to the synthesis of N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide through analogous pathways (Meiresonne et al., 2015).

Molecular Structure Analysis

Investigations into the molecular structure of related compounds reveal the importance of computational chemistry methods in predicting bond lengths, angles, and vibrational frequencies. For instance, density functional theory (DFT) calculations can provide insights into the ground state geometries and electronic properties of N-aryl ring-substituted benzamide compounds, which share structural similarities with the compound of interest (Rao et al., 2015).

Chemical Reactions and Properties

The reactivity of N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide can be inferred from studies on related structures, where the presence of functional groups like the furamide moiety influences the compound's reactivity towards nucleophiles and electrophiles. The synthesis and reactions of N-(cyano(naphthalen-1-yl)methyl)benzamides, for example, demonstrate the potential for forming new bonds under specific conditions, hinting at the versatile chemistry of compounds with similar backbones (Younes et al., 2020).

Physical Properties Analysis

The physical properties of compounds like N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide can be assessed through experimental techniques and theoretical calculations. Properties such as solubility, melting point, and crystalline structure are crucial for understanding the material's behavior in various conditions. Crystallographic studies, for example, provide detailed information about the arrangement of molecules in the solid state and can offer insights into the physical properties of structurally related compounds (Galešić & Vlahov, 1990).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are fundamental aspects of N-[2-(2-chloro-4,5-difluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide. Studies on related compounds, such as the synthesis and characterization of N-substituted benzamides, provide valuable information on the chemical behavior that can be applied to understand the compound . These studies often involve the investigation of reaction mechanisms, potential intermediates, and the influence of substituents on reactivity (Odame et al., 2020).